Cas no 18801-86-0 (3-Methoxyvaline)

• Product Name: 3-Methoxyvaline
• CAS No: 18801-86-0
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD00021718
• CID: 236378
• PubChem ID: 240002
• Update Time: 2025-10-29

3-Methoxyvaline Chemical and Physical Properties

Names and Identifiers

• Valine, 3-methoxy-(6CI,7CI,9CI)
• 3-METHOXYVALINE
• 2-Amino-3-methoxy-3-methylbutanoic acid
• 2-Amino-3-methoxy-3-methylbuttersaeure
• 3-Methoxy-DL-valine
• 2-Amino-3-methoxy-3-methylbutanoic acid, 2-Amino-3-methoxy-3-methylbutyric acid
• Valine,3-methoxy-(6ci,7ci,9ci)
• EN300-135880
• NSC-45844
• 3-Methoxyvaline (H-Val(3-OMe)-OH)
• FT-0692212
• AKOS005259739
• 18801-86-0
• MFCD00021718
• SCHEMBL1146978
• NSC45844
• 3-Methoxyvaline

• MDL： MFCD00021718
• Inchi： 1S/C6H13NO3/c1-6(2,10-3)4(7)5(8)9/h4H,7H2,1-3H3,(H,8,9)
• InChI Key： RDBBJCUJCNMAAF-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 0.52360

3-Methoxyvaline Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Valine and derivatives

Additional information on 3-Methoxyvaline

Exploring the Versatility of 3-Methoxyvaline (CAS No. 18801-86-0): Properties, Applications, and Future Prospects

3-Methoxyvaline (CAS No. 18801-86-0) is a specialized amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its methoxy group attached to the valine backbone, exhibits unique properties that make it valuable in various scientific and industrial applications. Researchers and manufacturers are increasingly interested in 3-Methoxyvaline due to its potential role in peptide synthesis, metabolic studies, and drug development.

The chemical structure of 3-Methoxyvaline includes a methoxy (-OCH₃) substitution at the third carbon of the valine side chain. This modification enhances its solubility and stability compared to standard valine, making it a preferred choice in certain biochemical assays. The CAS registry number 18801-86-0 ensures precise identification of this compound in global chemical databases, facilitating research and regulatory compliance.

One of the most searched questions about 3-Methoxyvaline is its role in peptide modification. Scientists frequently explore how this derivative can improve peptide stability and bioavailability, which is crucial for developing therapeutic agents. Additionally, 3-Methoxyvaline is often discussed in forums related to amino acid analogs and their applications in biotechnology and pharmaceutical formulations.

In the context of current trends, 3-Methoxyvaline aligns with the growing demand for custom amino acids in drug discovery. Its unique properties enable researchers to fine-tune peptide structures for enhanced performance in targeted therapies. This is particularly relevant in the development of precision medicine, where modified amino acids play a pivotal role in designing next-generation biologics.

The synthesis of 3-Methoxyvaline typically involves protecting group strategies and selective methoxylation, processes that are well-documented in organic chemistry literature. Its purity and characterization are critical for applications in high-performance liquid chromatography (HPLC) and mass spectrometry, ensuring accurate results in analytical workflows.

From a commercial perspective, 3-Methoxyvaline is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. Pricing and availability often depend on the scale of procurement, with bulk purchases being more cost-effective for large-scale studies. The compound’s niche status makes it a topic of interest in chemical market reports focusing on rare amino acids and their economic potential.

Looking ahead, the future of 3-Methoxyvaline appears promising, especially as advancements in synthetic biology and enzyme engineering open new avenues for its production and application. Researchers are also investigating its potential in nutraceuticals and cosmeceuticals, where modified amino acids are gaining traction for their functional benefits.

In summary, 3-Methoxyvaline (CAS No. 18801-86-0) stands out as a versatile and valuable compound in modern science. Its applications span from peptide chemistry to drug development, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, 3-Methoxyvaline is poised to play an increasingly important role in innovative research and industrial solutions.